Cas no 913375-88-9 (1-Methyl-2-phenyl-5-(pyridin-4-yl)-1,2-dihydropyrazol-3-one)

• Product Name: 1-Methyl-2-phenyl-5-(pyridin-4-yl)-1,2-dihydropyrazol-3-one
• CAS No: 913375-88-9
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 2120696
• Update Time: 2023-08-04

1-Methyl-2-phenyl-5-(pyridin-4-yl)-1,2-dihydropyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-phenyl-5-(pyridin-4-yl)-1,2-dihydropyrazol-3-one
• LLLGPNYAFSGUIT-UHFFFAOYSA-N
• 1-Methyl-2-phenyl-5-(pyridin-4-yl)-1,2-dihydropyrazol-3-one

• Inchi： 1S/C15H13N3O/c1-17-14(12-7-9-16-10-8-12)11-15(19)18(17)13-5-3-2-4-6-13/h2-11H,1H3
• InChI Key： LLLGPNYAFSGUIT-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CN=CC=2)N(C)N1C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 368
• XLogP3: 0.6
• Topological Polar Surface Area: 36.4